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Compound of Interest

Compound Name: Triethylene glycol dicaprylate

Cat. No.: B090476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethylene glycol dicaprylate, with the CAS number 106-10-5, is a chemical compound that

sees application in various industrial and scientific fields. Its properties as a plasticizer and

solvent make it a substance of interest in material science and formulation development. This

technical guide provides a comprehensive overview of its safety data, based on available

information, to ensure its proper handling and use in a research and development setting.

Chemical Identification
Identifier Value

Chemical Name
2-[2-(2-octanoyloxyethoxy)ethoxy]ethyl

octanoate

CAS Number 106-10-5

Molecular Formula C22H42O6

Molecular Weight 402.57 g/mol

Synonyms
Triethylene glycol dioctanoate, (Ethane-1,2-

diylbis(oxy))bis(ethane-2,1-diyl) dioctanoate
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Hazard Identification and Classification
Based on available safety data sheets, triethylene glycol dicaprylate is classified as follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictogram:

alt text

Physical and Chemical Properties
A comprehensive summary of the physical and chemical properties of triethylene glycol
dicaprylate is presented below.

Property Value

Physical State Liquid

Appearance Colorless to light yellow

Odor No information available

Flash Point 198.2 °C[1]

Vapor Pressure 4.77E-09 mmHg at 25°C[1]

Refractive Index 1.452[1]
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Note: A complete set of physical and chemical data from a single, verified safety data sheet is

not readily available. The provided data is compiled from various sources and should be used

as a reference.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of triethylene glycol
dicaprylate are not publicly available. The hazard classifications are based on standardized

testing procedures (e.g., OECD guidelines) for chemical safety assessment. These protocols

generally involve:

Acute Oral Toxicity: Administration of the substance to rats at various dose levels to

determine the LD50 (the dose lethal to 50% of the test population).

Dermal and Eye Irritation: Application of the substance to the skin and eyes of rabbits to

observe for signs of irritation over a specified period.

Skin Sensitization: Methods like the Guinea Pig Maximization Test (GPMT) or the Local

Lymph Node Assay (LLNA) are used to assess the potential for allergic contact dermatitis.

Safety and Handling
Exposure Controls and Personal Protection

Engineering Controls: Use in a well-ventilated area. Mechanical exhaust may be required. A

safety shower and eye wash station should be readily available.[2]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Skin Protection: Wear compatible chemical-resistant gloves and clothing to prevent skin

exposure.[2]

Respiratory Protection: If ventilation is inadequate, wear a NIOSH/MSHA or European

Standard EN 149 approved respirator.[2]

First-Aid Measures
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If Inhaled: Remove the casualty to fresh air and keep at rest in a position comfortable for

breathing. If breathing is irregular or stopped, administer artificial respiration. Call a

physician.[2]

In Case of Skin Contact: Wash immediately with plenty of water and soap for at least 15

minutes. Remove contaminated clothing and shoes. Call a physician.[2]

In Case of Eye Contact: Immediately flush eyes with plenty of flowing water for 10 to 15

minutes, holding eyelids apart. Consult an ophthalmologist.[2]

If Swallowed: Wash out mouth with water provided the person is conscious. Call a physician.

[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Special Hazards: Do not inhale explosion and combustion gases.[2]

Protective Equipment: Wear a self-contained breathing apparatus and chemical protective

clothing.[2]

Accidental Release Measures
Personal Precautions: Provide adequate ventilation and wear appropriate personal

protective equipment.[2]

Environmental Precautions: Do not let the product enter drains.

Methods for Cleaning Up: Collect in closed and suitable containers for disposal. Clear

contaminated areas thoroughly.[2]

Toxicological Information
The available toxicological data is summarized in the hazard classification section. To date,

comprehensive studies on the long-term toxicological effects, such as carcinogenicity,

mutagenicity, and reproductive toxicity, for triethylene glycol dicaprylate are not readily
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available in the public domain. Researchers should handle this chemical with the assumption

that it may have uncharacterized hazards.

Logical Workflow for Handling a Chemical Spill
The following diagram illustrates a logical workflow for responding to a chemical spill of

triethylene glycol dicaprylate in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b090476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Chemical Spill Response

Chemical Spill Occurs

Evacuate Immediate Area

Assess the Spill
(Size, Location, Hazards)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Absorbent Materials)

Clean Up Spill
(Collect absorbent material)

Neutralize (if applicable)
Not applicable for this chemical

Dispose of Waste
(Follow institutional guidelines)

Decontaminate Area and PPE

Report the Incident

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for safely responding to a chemical spill.
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Signaling Pathway for Skin Irritation
While the specific molecular signaling pathway for triethylene glycol dicaprylate-induced skin

irritation is not documented, a generalized pathway for chemical-induced skin irritation is

depicted below. This typically involves the activation of keratinocytes and immune cells, leading

to the release of pro-inflammatory cytokines and chemokines.

Generalized Signaling Pathway for Chemical-Induced Skin Irritation

Triethylene Glycol Dicaprylate
(Chemical Irritant)

Keratinocyte Activation

Release of Pro-inflammatory
Cytokines & Chemokines

(e.g., IL-1α, TNF-α)

Recruitment of Immune Cells
(e.g., Neutrophils, T-cells)

Inflammatory Response
(Redness, Swelling, Pain)
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Caption: A simplified diagram illustrating the general cellular response to a chemical skin

irritant.
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Conclusion
This technical guide provides an overview of the available safety information for triethylene
glycol dicaprylate (CAS 106-10-5). It is crucial for researchers, scientists, and drug

development professionals to recognize the identified hazards, including its potential to be

harmful if swallowed and to cause skin, eye, and respiratory irritation. Adherence to proper

safety protocols, including the use of appropriate personal protective equipment and proper

handling procedures, is essential to mitigate risks. Due to the limited availability of

comprehensive toxicological data, this chemical should be handled with care, and further

investigation into its safety profile is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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